Glucosamine 3-sulfate

• Molecular Formula: C6H13NO8S
• Molecular Weight: 259.24 g/mol
• InChI: InChI=1S/C6H13NO8S/c7-3-5(15-16(11,12)13)4(9)2(1-8)14-6(3)10/h2-6,8-10H,1,7H2,(H,11,12,13)/t2-,3-,4-,5-,6?/m1/s1
• InChIKey: UZUBNIPDAIVWIE-IVMDWMLBSA-N

Glucosamine 3-Sulfate: Specifications and Structural Identity

Glucosamine 3-sulfate (GlcN-3S; CAS 76330-20-6) is a sulfated amino monosaccharide with a molecular formula of C6H13NO8S and a molecular weight of 259.23 g/mol . It is a key biochemical reagent used in glycobiology research, specifically as a reference standard for the analytical analysis of heparin sulfate components . The compound is characterized by a sulfate group at the 3-O position of the glucosamine ring, a rare but functionally critical modification in glycosaminoglycans like heparan sulfate [1].

1

Specific 3-O-sulfated glucosamine reference

Defined regiospecific sulfation for heparan sulfate compositional analysis workflows

2

Glycobiology analytical standard

Use as a calibrant in LC-MS or enzymatic assays studying 3-O-sulfotransferase activity

3

Not a nutraceutical glucosamine salt

This is a discrete monosaccharide; not interchangeable with commercial glucosamine sulfate dietary supplements

• [1] Chen, J. et al. (2003) 'Biosynthesis of 3-O-sulfated heparan sulfate: unique substrate specificity of heparan sulfate 3-O-sulfotransferase isoform 5', Glycobiology, 13(11), pp. 785–794. doi: 10.1093/glycob/cwg101 View Source

Why Generic Glucosamine Sulfate Cannot Substitute

The term 'glucosamine sulfate' in commercial nutraceuticals typically refers to glucosamine sulfate salts (e.g., glucosamine sulfate NaCl or KCl) used for osteoarthritis, not the 3-O-sulfated monosaccharide [1]. In biochemical contexts, the regiospecific sulfation position—3-O versus 6-O—drastically alters biological function. For instance, 3-O-sulfation is a rare but essential modification for creating antithrombin-binding sites in heparan sulfate, whereas 6-O-sulfation serves different roles in catalytic activity and protein interactions [2]. Furthermore, 3-O-sulfated glucosamine residues are generated by a distinct family of 3-O-sulfotransferase enzymes with unique substrate specificities, and their presence is not interchangeable with other sulfated forms for studying specific biological pathways [3].

Required for research

Glucosamine 3-Sulfate (GlcN-3S)

Monosaccharide with sulfate at the 3-O position; used as a reference standard in glycobiology and anticoagulant research.

Frequently confused

Commercial Glucosamine Sulfate Salts

Typically glucosamine sulfate NaCl or KCl for nutraceutical use; lacks regiospecific 3-O-sulfation and carries unrelated salt forms.

⚠️

Regiospecificity mismatch: 6-O-sulfated glucosamine residues serve different biological roles and are not interchangeable with 3-O-sulfated forms in antithrombin recognition or 3-O-sulfotransferase studies.

Salt form vs. free monosaccharide: Commercial salts contain counterions and may be mixtures; substitution can alter assay conditions and invalidate reference standard performance.

• [1] Chang, C. et al. (2025) 'Does Salt Form Matter? A Pilot Randomized, Double-Blind, Crossover Pharmacokinetic Comparison of Crystalline and Regular Glucosamine Sulfate in Healthy Volunteers', Nutrients, 17(15), p. 2491. doi: 10.3390/nu17152491 View Source
• [2] Atha, D.H. et al. (1987) 'Contribution of 3-O- and 6-O-sulfated glucosamine residues in the heparin-induced conformational change in antithrombin III', Biochemistry, 26(20), pp. 6454–6461. doi: 10.1021/bi00394a024 View Source
• [3] Nguyen, T.K.N. et al. (2012) 'A synthetic heparan sulfate oligosaccharide library reveals the novel enzymatic action of D-glucosaminyl 3-O-sulfotransferase-3a', Molecular BioSystems, 8(2), pp. 609–614. doi: 10.1039/c1mb05346e View Source

Glucosamine 3-Sulfate: Quantitative Evidence for Procurement

3-O-Sulfation Effect on Factor Xa Inhibition

In a direct head-to-head comparison of synthetic pentasaccharides, the presence of a 3-O-sulfate group on a glucosamine residue dramatically enhanced the rate of antithrombin-mediated Factor Xa inhibition. The fully sulfated pentasaccharide (containing the 3-O-sulfate) accelerated the inhibition rate to 6 × 10⁵ M⁻¹ s⁻¹. In contrast, an otherwise identical pentasaccharide lacking only the 3-O-sulfate on residue 4 exhibited a rate of just 8 × 10³ M⁻¹ s⁻¹. This represents a 75-fold reduction in catalytic efficiency [1].

3-O-SO₃ effect on FXa inhibition

Direct comparison

3-O-sulfated pentasaccharide: 6 × 10⁵ M⁻¹ s⁻¹
Without 3-O-sulfate: 8 × 10³ M⁻¹ s⁻¹
→ 75-fold higher rate

Reported critical contribution of 3-O-sulfation to antithrombin-mediated inhibition rate

Synthetic pentasaccharide model; supports anticoagulant research context

Evidence Dimension	Rate of Factor Xa inhibition (antithrombin-mediated)
Target Compound Data	6 × 10⁵ M⁻¹ s⁻¹
Comparator Or Baseline	Pentasaccharide lacking 3-O-sulfate: 8 × 10³ M⁻¹ s⁻¹
Quantified Difference	75-fold higher inhibition rate
Conditions	Stopped-flow fluorometry at 25°C; synthetic pentasaccharide model system

Why This Matters

For researchers developing heparin mimetics or studying coagulation, 3-O-sulfated glucosamine is not a passive component but an essential pharmacophore; its absence results in a functional collapse of anticoagulant activity.

• [1] Atha, D.H. et al. (1987) 'Contribution of 3-O- and 6-O-sulfated glucosamine residues in the heparin-induced conformational change in antithrombin III', Biochemistry, 26(20), pp. 6454–6461. doi: 10.1021/bi00394a024 View Source

Specific Anti-Factor Xa Activity Enhancement

A study of structural analogs of the antithrombin III binding pentasaccharide demonstrated that adding a single 3-O-sulfate group to a glucosamine residue (unit H) significantly increases specific activity. The natural pentasaccharide exhibited a specific anti-Factor Xa activity of 700 U/kg. The analog carrying an additional 3-O-sulfate on glucosamine unit H (compound Org 31550) achieved a specific activity of 1230 anti-Factor Xa U/kg [1]. This 3-O-sulfated analog also exhibited a prolonged duration of action (T₁/₂ ~9 hours) compared to the natural pentasaccharide (T₁/₂ ~5 hours) after intravenous administration [1].

Anti-FXa activity boost

Head-to-head

Analog with extra 3-O-sulfate: 1230 U/kg
Natural pentasaccharide: 700 U/kg
1.76-fold increase; T₁/₂ ~9 h vs ~5 h

Supports 3-O-sulfation as a structural determinant for activity and extended exposure in model

Rat model; reported potency and half-life differences require validation

Evidence Dimension	Specific Anti-Factor Xa Activity
Target Compound Data	1230 U/kg (Org 31550 analog with extra 3-O-sulfate)
Comparator Or Baseline	Natural ATIII-binding pentasaccharide: 700 U/kg
Quantified Difference	1.76-fold higher specific activity
Conditions	In vitro assay; intravenous administration in rat model for T₁/₂

Why This Matters

This demonstrates that 3-O-sulfated glucosamine is a critical molecular feature for enhancing potency and prolonging the duration of action in next-generation anticoagulant drug candidates.

• [1] Meuleman, D.G. et al. (1991) 'Antifactor Xa activity and antithrombotic activity in rats of structural analogues of the minimum antithrombin III binding sequence: discovery of compounds with a longer duration of action than of the natural pentasaccharide', Seminars in Thrombosis and Hemostasis, 17 Suppl 1, pp. 112–117. PMID: 2068564 View Source

3-O-Sulfation vs 6-O-Sulfation in Antithrombin Binding

Analysis of a heparin octasaccharide showed that removal of the 3-O-sulfate from a specific glucosamine residue resulted in a near-total loss of antithrombin III binding and conformational change. The intact octasaccharide produced a 48% increase in intrinsic fluorescence. A pentasaccharide lacking the 3-O-sulfate on residue 4 produced less than a 5% fluorescence enhancement, a >90% reduction [1]. While the loss of a 6-O-sulfate also reduced activity, the study concluded that both 3-O- and 6-O-sulfated residues are major contributors to the conformational change linked to biological activity [1].

3-O vs 6-O sulfation in ATIII binding

Direct comparison

Octasaccharide with 3-O-sulfate: 48% fluorescence increase
Pentasaccharide lacking 3-O-sulfate: → >90% reduction

Confirms 3-O-sulfation as major contributor to conformational change; 6-O-sulfation cannot replicate

Intrinsic fluorescence assay; synthetic oligosaccharides

Evidence Dimension	Antithrombin III conformational change (intrinsic fluorescence enhancement)
Target Compound Data	48% fluorescence increase (octasaccharide with 3-O-sulfate)
Comparator Or Baseline	<5% fluorescence increase (pentasaccharide lacking 3-O-sulfate)
Quantified Difference	>90% reduction in activity
Conditions	Intrinsic fluorescence assay at 37°C; synthetic oligosaccharides

Why This Matters

This data confirms that 3-O-sulfated glucosamine is not a 'minor' modification but a critical structural determinant for antithrombin III recognition. Researchers cannot substitute 6-O-sulfated glucosamine and expect similar functional outcomes.

• [1] Atha, D.H. et al. (1987) 'Contribution of 3-O- and 6-O-sulfated glucosamine residues in the heparin-induced conformational change in antithrombin III', Biochemistry, 26(20), pp. 6454–6461. doi: 10.1021/bi00394a024 View Source

3-O-Sulfotransferase Substrate Specificity

Heparan sulfate 3-O-sulfotransferase isoform 5 (3-OST-5) was shown to sulfate N-sulfated glucosamine and N-unsubstituted glucosamine residues, exhibiting broader substrate specificity than isoforms 3-OST-1 and 3-OST-3 [1]. Specifically, 3-OST-5 generates both an antithrombin-binding site and a herpes simplex virus glycoprotein D-binding site, whereas other isoforms typically generate one or the other [1]. Furthermore, a study using a synthetic oligosaccharide library found that both 3-OST1 and 3-OST3a preferentially sulfate 6-O-sulfated, N-sulfoglucosamine when an adjacent iduronyl residue is located on its reducing side, but that 2-O-sulfation of that uronyl residue can selectively inhibit 3-OST3a action [2].

3-OST substrate specificity

Class-level inference

3-OST-5 sulfates N-sulfated and N-unsubstituted GlcN; generates dual binding sites. 3-OST-3a activity inhibited by iduronyl 2-O-sulfation.

Isoform-specific product profiles; GlcN-3S serves as a reference for enzymatic product characterization

Purified enzyme assays; synthetic libraries; data may vary by isoform context

Evidence Dimension	Enzyme substrate specificity
Target Compound Data	3-OST-5 sulfates both N-sulfated and N-unsubstituted glucosamine; generates dual binding sites
Comparator Or Baseline	3-OST-1 primarily generates antithrombin-binding sites; 3-OST-3a activity is inhibited by iduronyl 2-O-sulfation
Quantified Difference	Qualitative difference in product profile and regulation
Conditions	Purified enzyme assays; synthetic oligosaccharide libraries; baculovirus expression system

Why This Matters

For researchers studying heparan sulfate biosynthesis or developing chemoenzymatic synthesis methods, the choice of 3-O-sulfotransferase isoform dictates the precise sulfation pattern and resulting biological activity. Glucosamine 3-sulfate serves as a critical standard for characterizing these enzymatic products.

• [1] Chen, J. et al. (2003) 'Biosynthesis of 3-O-sulfated heparan sulfate: unique substrate specificity of heparan sulfate 3-O-sulfotransferase isoform 5', Glycobiology, 13(11), pp. 785–794. doi: 10.1093/glycob/cwg101 View Source
• [2] Nguyen, T.K.N. et al. (2012) 'A synthetic heparan sulfate oligosaccharide library reveals the novel enzymatic action of D-glucosaminyl 3-O-sulfotransferase-3a', Molecular BioSystems, 8(2), pp. 609–614. doi: 10.1039/c1mb05346e View Source

Sequence Context and Anticoagulant Activity

A heparin-like glycosaminoglycan isolated from shrimp (Litopenaeus vannamei) was found to have a high content of 3-O-sulfated D-glucosamine groups compared to mammalian heparins, a residue usually associated with antithrombin binding [1]. However, this polysaccharide exhibited negligible anticoagulant activity (~5 IU/mg) compared to standard heparin (~190 IU/mg) [1]. This was attributed to the unusual trisaccharide sequence context (I2S-A(∗)-G) in which the 3-O-sulfated glucosamine was located, which is not found in mammalian heparin and does not support antithrombin stabilization [1].

Sequence context and activity

Cross-study comparison

Shrimp GAG with high 3-O-sulfated GlcN: ~5 IU/mg
Standard heparin: ~190 IU/mg
→ 38-fold lower activity

Demonstrates that 3-O-sulfation alone is insufficient; sequence context determines anticoagulant function

Anti-Xa assay; affinity chromatography; supports need for defined reference standards

Evidence Dimension	Anticoagulant activity
Target Compound Data	~5 IU/mg (shrimp glycosaminoglycan with high 3-O-sulfated GlcN content)
Comparator Or Baseline	Standard heparin: ~190 IU/mg
Quantified Difference	38-fold lower anticoagulant activity
Conditions	Anti-Xa assay; antithrombin affinity chromatography; thermal stabilization assay

Why This Matters

This underscores that the presence of a 3-O-sulfated glucosamine residue is necessary but not sufficient for anticoagulant activity. Procurement of Glucosamine 3-sulfate for functional studies must be paired with an understanding of its sequence context, making pure reference standards essential for accurate compositional and functional analysis.

• [1] Chavante, S.F. et al. (2014) 'A heparin-like glycosaminoglycan from shrimp containing high levels of 3-O-sulfated D-glucosamine groups in an unusual trisaccharide sequence', Carbohydrate Research, 390, pp. 59–66. doi: 10.1016/j.carres.2014.03.002 View Source

Glucosamine 3-Sulfate Applications

Heparin Compositional Analysis Reference Standard

Due to the critical but rare nature of 3-O-sulfation in glycosaminoglycans, Glucosamine 3-sulfate is essential as a reference standard in liquid chromatography-mass spectrometry (LC-MS) and other analytical workflows designed to identify and quantify 3-O-sulfated glucosamine residues in heparin, heparan sulfate, and related biologics . Its high purity (≥98% by TLC) makes it suitable for creating calibration curves and validating analytical methods in quality control and research laboratories .

3-O-Sulfotransferase Specificity and Kinetics

Researchers investigating the biosynthesis of heparan sulfate use Glucosamine 3-sulfate as a model substrate or product standard in enzymatic assays with 3-O-sulfotransferase isoforms (3-OST-1 through 3-OST-6) [1]. The compound helps define the distinct substrate specificities of these isoforms, which is critical for understanding their roles in coagulation, viral entry, and cell signaling [1].

Chemoenzymatic Synthesis of Heparin Oligosaccharides

In the chemoenzymatic synthesis of defined heparin oligosaccharides with specific biological activities (e.g., anticoagulant or antiviral), Glucosamine 3-sulfate can serve as a protected or unprotected monosaccharide building block . Its incorporation into synthetic oligosaccharides enables the creation of molecules with precisely controlled sulfation patterns for structure-activity relationship (SAR) studies, as demonstrated in the development of high-potency anti-Factor Xa analogs [1].

Antithrombin III and Protein-Glycan Interactions

The 3-O-sulfate group is a key determinant for high-affinity binding to antithrombin III and other regulatory proteins. Glucosamine 3-sulfate and oligosaccharides containing this residue are used in biophysical studies (e.g., surface plasmon resonance, fluorescence spectroscopy) to measure binding affinities, kinetics, and conformational changes induced in target proteins, as exemplified by studies showing a 75-fold difference in Factor Xa inhibition rates depending on the presence of a single 3-O-sulfate group .

Application

Selection Property

Validation Focus

Heparin compositional analysis by LC-MS

3-O-sulfation specificity, high-purity reference standard

Method accuracy, retention time calibration, residue quantification

3-O-sulfotransferase enzyme assays

Defined monosaccharide substrate/product, regiospecific sulfation

Isoform characterization, substrate specificity profiling

Chemoenzymatic oligosaccharide synthesis

Protected or unprotected building block with precise 3-O-sulfation

Structure-activity relationship studies, controlled sulfation pattern

Antithrombin III binding and protein-glycan interaction studies

Critical 3-O-sulfate pharmacophore for high-affinity binding

Biophysical assay context (SPR, fluorescence), reported inhibition rate differences

• [1] Chen, J. et al. (2003) 'Biosynthesis of 3-O-sulfated heparan sulfate: unique substrate specificity of heparan sulfate 3-O-sulfotransferase isoform 5', Glycobiology, 13(11), pp. 785–794. doi: 10.1093/glycob/cwg101 View Source
• [2] Meuleman, D.G. et al. (1991) 'Antifactor Xa activity and antithrombotic activity in rats of structural analogues of the minimum antithrombin III binding sequence: discovery of compounds with a longer duration of action than of the natural pentasaccharide', Seminars in Thrombosis and Hemostasis, 17 Suppl 1, pp. 112–117. PMID: 2068564 View Source
• [3] Atha, D.H. et al. (1987) 'Contribution of 3-O- and 6-O-sulfated glucosamine residues in the heparin-induced conformational change in antithrombin III', Biochemistry, 26(20), pp. 6454–6461. doi: 10.1021/bi00394a024 View Source